2-Ethoxy-3-nitropyridine

• IUPAC Name: 2-ethoxy-3-nitropyridine
• InChI: InChI=1S/C7H8N2O3/c1-2-12-7-6(9(10)11)4-3-5-8-7/h3-5H,2H2,1H3
• InChI Key: KJTXUEVNNJSFJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)[N+](=O)[O-]
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol

Description

2-Ethoxy-3-nitropyridine is a pyridine-based compound that has been studied for its potential in various fields including materials science, organic synthesis, and pharmaceuticals. It has a molecular formula of C7H8N2O3.

Synthesis Analysis

The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion. When this ion is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained. This method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a nitro group (-NO2) and an ethoxy group (-OCH2CH3) attached to it.

Chemical Reactions Analysis

The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift. From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction.

Scientific Research Applications

Solvent Reactivity Studies

The reactivity of nitropyridine derivatives, including 2-ethoxy-3-nitropyridine, in various solvents has been studied. For example, Hertog and Jouwersma (1953) investigated the reactivity of different nitropyridine derivatives towards ammonia in water and ethanol. They found that higher solvent polarity accelerates substitution processes, particularly affecting substituents in the para or ortho position relative to the nitro group. This research is significant for understanding the chemical behavior of this compound in different environments (Hertog & Jouwersma, 1953).

Synthesis of Derivatives

Synthesis of various derivatives from this compound has been explored. For instance, a study by Hertog, Jouwersma, Wal, and Willebrands‐Schogt (2010) elaborated on the synthesis of 2‐amino‐5‐ethoxypyridine starting from 2-amino-pyridine and 3-ethoxypyridine. This synthesis process avoids using 2-amino-5-bromopyridine due to side-reactions, highlighting the utility of this compound in avoiding such issues (Hertog et al., 2010).

Molecular Diodes and Actuators

In the field of molecular electronics, this compound-based molecules have shown potential as molecular diodes and actuators. Derosa, Guda, and Seminario (2003) researched a molecule containing a 3-nitro-2-(3'-nitro-2'-ethynylpyridine)-5-thiopyridine structure, demonstrating its ability to undergo charge-induced conformational switching and rectifying behavior. This finding indicates the potential of this compound derivatives in creating molecular devices operated by external fields (Derosa, Guda & Seminario, 2003).

Safety and Hazards

2-Ethoxy-3-nitropyridine may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray, and to use personal protective equipment when handling it.